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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the growth performance of various Casuarina

provenances, supported by data from several research studies. Casuarina, a genus of

nitrogen-fixing trees, is of significant interest for afforestation, fuelwood production, and

agroforestry. Understanding the growth variations among different provenances is crucial for

selecting optimal genetic material for specific environmental conditions and end-uses.

Comparative Growth Data of Casuarina
Provenances
The following tables summarize the quantitative data on the growth performance of different

Casuarina species and provenances from multiple international trials. These tables highlight

key growth indicators such as height, diameter at breast height (DBH), and volume, providing a

basis for comparative analysis.

Table 1: Growth Performance of Casuarina junghuhniana Provenances in Thailand[1][2]
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Provenance
(Origin)

Altitude (m)
Mean Height (m) at
56 months

Mean DBH (cm) at
56 months

No. 18 (Indonesia) Low Superior -

No. 19 (Indonesia) Low Superior -

No. 21 (Indonesia) Low Superior -

No. 23 (Indonesia) 1460 Least -

No. 27 (Indonesia) 1350 Least -

No. 3 (Indonesia) 1460 Least -

Overall Average - 8.95 7.24

Note: "Superior" and "Least" indicate the best and lowest performing groups, respectively, as

detailed in the study. Exact mean values for each of these provenances were not provided in

the abstract.

Table 2: Comparative Growth of Casuarina Species in Tanzania at 78 months[3][4]

Species Mean Height (m) Mean DBH (cm) Survival Rate (%)

C. junghuhniana Outperforming Outperforming >97

C. oligodon Outperforming Outperforming >97

C. cunninghamiana - - >97

C. equisetifolia - - 79

Note: This study highlighted the superior performance of C. junghuhniana and C. oligodon over

other species. Specific mean values for height and DBH were not available in the abstract.

Table 3: Growth Performance of Casuarina equisetifolia Provenances in India at 3 years[5]
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Provenance
(CSIRO Seedlot
No.)

Mean Height (m) Mean DBH (cm) Volume Index (d²h)

Mixed Seedlot (India) 6.38 4.87 -

18298 (Thailand) - - Maximum

18267 (China) 5.27 - -

18137 (Kenya) - 3.74 -

18136 (Kenya) - - Minimum

Grand Mean 5.70 4.28 -

Note: Volume index is a measure of the tree's volume, calculated from DBH (d) and height (h).

The study noted that 10 provenances had heights greater than the grand mean and 12 had

DBH values greater than the grand mean.

Experimental Protocols
The data presented in this guide are derived from provenance trials conducted under specific

experimental designs. A generalized methodology for these trials is outlined below.

Provenance Selection and Seed Collection: Seedlots are sourced from a wide geographical

range, encompassing the natural distribution of the species and areas where it has been

introduced.[1][6] Collections are typically made from a minimum of 25 parent trees within each

provenance to ensure a broad genetic base.[7]

Nursery Establishment: Seeds are germinated and raised in a nursery setting. Standard

nursery practices are followed to ensure uniform and healthy seedling production for field

planting.

Field Trial Establishment: The experimental design most commonly employed is the

Randomized Complete Block Design (RCBD).[7] This design helps to account for

environmental variability within the trial site. Trials are typically replicated across multiple

locations to assess genotype-environment interactions.[5]
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Data Collection and Analysis: Growth traits such as survival, height, and diameter at breast

height (DBH) are measured at regular intervals.[3] Other morphological characteristics like

stem straightness, branching habits, and axis persistence may also be assessed.[1][8]

Statistical analysis, typically Analysis of Variance (ANOVA), is used to determine if there are

significant differences in growth performance among the provenances.

Visualizing the Experimental Workflow
The following diagram illustrates the typical workflow of a Casuarina provenance trial, from the

initial stages of seed collection to the final analysis of growth data.
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Caption: Workflow of a Casuarina provenance trial.
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Conclusion
The presented data clearly indicate significant variation in growth performance among different

Casuarina provenances and species.[1][3][9] Provenances from lower altitudes generally

exhibit faster growth rates.[1][2] For instance, in trials conducted in Thailand, C. junghuhniana

provenances from low altitudes in Indonesia demonstrated superior height growth.[2] Similarly,

a study in Tanzania showed that C. junghuhniana and C. oligodon outperformed C.

cunninghamiana and C. equisetifolia in terms of growth.[3]

The selection of suitable provenances is a feasible and critical step for optimizing plantation

productivity.[1][10] The findings from these comparative trials provide valuable information for

researchers and foresters to select the most appropriate genetic material for specific planting

sites and objectives, thereby enhancing the potential for successful afforestation and

agroforestry programs. Further research, including molecular characterization, can complement

these field trials to better understand the genetic basis of these growth variations.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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